1-methyl-5-{[(2-phenoxyphenyl)amino]carbonyl}-1H-pyrazole-4-carboxylic acid

• IUPAC Name: 1-methyl-5-[(2-phenoxyphenyl)carbamoyl]pyrazole-4-carboxylic acid
• InChI: InChI=1S/C18H15N3O4/c1-21-16(13(11-19-21)18(23)24)17(22)20-14-9-5-6-10-15(14)25-12-7-3-2-4-8-12/h2-11H,1H3,(H,20,22)(H,23,24)
• InChI Key: DPINAHWDZSCOGW-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)C(=O)O)C(=O)NC2=CC=CC=C2OC3=CC=CC=C3
• Molecular Formula: C18H15N3O4
• Molecular Weight: 337.3 g/mol

Description

1-methyl-5-{[(2-phenoxyphenyl)amino]carbonyl}-1H-pyrazole-4-carboxylic acid, also known as MPPA, is a chemical compound that has been the subject of numerous scientific studies due to its potential applications in various fields such as medicine, agriculture, and materials science. MPPA is a pyrazole derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.

Mechanism of Action

The mechanism of action of 1-methyl-5-{[(2-phenoxyphenyl)amino]carbonyl}-1H-pyrazole-4-carboxylic acid is not fully understood, but it is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. 1-methyl-5-{[(2-phenoxyphenyl)amino]carbonyl}-1H-pyrazole-4-carboxylic acid has also been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death.
Biochemical and Physiological Effects:
1-methyl-5-{[(2-phenoxyphenyl)amino]carbonyl}-1H-pyrazole-4-carboxylic acid has been shown to have anti-inflammatory effects in animal models of inflammation. It has also been shown to inhibit the growth of cancer cells in vitro and in animal models of cancer. In agricultural applications, 1-methyl-5-{[(2-phenoxyphenyl)amino]carbonyl}-1H-pyrazole-4-carboxylic acid has been shown to act as a herbicide by inhibiting the growth of weeds. It has also been shown to act as a growth regulator for crops by promoting root growth and enhancing plant resistance to stress.

Advantages and Limitations for Lab Experiments

1-methyl-5-{[(2-phenoxyphenyl)amino]carbonyl}-1H-pyrazole-4-carboxylic acid has several advantages for lab experiments, including its low toxicity and high solubility in water. However, its limited stability in solution and potential for degradation in the presence of light and heat can be a limitation for some experiments.

Future Directions

For 1-methyl-5-{[(2-phenoxyphenyl)amino]carbonyl}-1H-pyrazole-4-carboxylic acid research include the development of new synthesis methods for 1-methyl-5-{[(2-phenoxyphenyl)amino]carbonyl}-1H-pyrazole-4-carboxylic acid and its derivatives, the investigation of its potential as a treatment for various diseases, and the exploration of its potential as a building block for the synthesis of new materials. Additionally, further studies are needed to fully understand the mechanism of action of 1-methyl-5-{[(2-phenoxyphenyl)amino]carbonyl}-1H-pyrazole-4-carboxylic acid and its physiological effects.

Scientific Research Applications

1-methyl-5-{[(2-phenoxyphenyl)amino]carbonyl}-1H-pyrazole-4-carboxylic acid has been the subject of numerous scientific studies due to its potential applications in various fields such as medicine, agriculture, and materials science. In medicine, 1-methyl-5-{[(2-phenoxyphenyl)amino]carbonyl}-1H-pyrazole-4-carboxylic acid has been studied for its potential as an anti-inflammatory agent and as a treatment for cancer. In agriculture, 1-methyl-5-{[(2-phenoxyphenyl)amino]carbonyl}-1H-pyrazole-4-carboxylic acid has been studied for its potential as a herbicide and as a growth regulator for crops. In materials science, 1-methyl-5-{[(2-phenoxyphenyl)amino]carbonyl}-1H-pyrazole-4-carboxylic acid has been studied for its potential as a building block for the synthesis of new materials.